N'-[(E)-pyridin-3-ylmethylidene]undecanehydrazide

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• IUPAC Name: N-[(E)-pyridin-3-ylmethylideneamino]undecanamide
• InChI: InChI=1S/C17H27N3O/c1-2-3-4-5-6-7-8-9-12-17(21)20-19-15-16-11-10-13-18-14-16/h10-11,13-15H,2-9,12H2,1H3,(H,20,21)/b19-15+
• InChI Key: LFZDPOUXUZOREA-XDJHFCHBSA-N
• Isomeric SMILES: CCCCCCCCCCC(=O)N/N=C/C1=CN=CC=C1
• Canonical SMILES: CCCCCCCCCCC(=O)NN=CC1=CN=CC=C1

Description

N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide is an organic compound characterized by a hydrazide functional group attached to a pyridine ring and an undecane chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide typically involves the condensation of pyridine-3-carbaldehyde with undecanehydrazide. The reaction is usually carried out in an organic solvent such as ethanol or methanol under reflux conditions. The general reaction scheme is as follows:

Condensation Reaction:

Industrial Production Methods

Industrial production of N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, potentially involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the hydrazide group to amines or other reduced forms.

Substitution: The pyridine ring can undergo electrophilic or nucleophilic substitution reactions, leading to various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine N-oxides, while reduction could produce primary amines.

Scientific Research Applications

N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials, such as polymers and coatings, due to its unique structural properties.

Mechanism of Action

The mechanism by which N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide exerts its effects involves interactions with molecular targets such as enzymes or receptors. The hydrazide group can form hydrogen bonds and other interactions with active sites, while the pyridine ring can participate in π-π stacking and other aromatic interactions. These interactions can modulate the activity of biological pathways, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

N’-[(E)-pyridin-2-ylmethylidene]undecanehydrazide: Similar structure but with the pyridine ring attached at the 2-position.

N’-[(E)-pyridin-4-ylmethylidene]undecanehydrazide: Similar structure but with the pyridine ring attached at the 4-position.

N’-[(E)-pyridin-3-ylmethylidene]decanohydrazide: Similar structure but with a shorter alkyl chain.

Uniqueness

N’-[(E)-pyridin-3-ylmethylidene]undecanehydrazide is unique due to its specific structural configuration, which can influence its reactivity and interactions with biological targets. The position of the pyridine ring and the length of the alkyl chain can significantly affect its chemical and biological properties, making it distinct from other similar compounds.